molecular formula C8H8ClNO B6208671 6-ethenylpyridine-2-carbaldehyde hydrochloride CAS No. 2703781-07-9

6-ethenylpyridine-2-carbaldehyde hydrochloride

Cat. No. B6208671
CAS RN: 2703781-07-9
M. Wt: 169.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Ethenylpyridine-2-carbaldehyde hydrochloride (6-EPC) is a synthetic compound that has been used for various scientific research applications. It is a derivative of pyridine, and is a colorless, crystalline solid that is soluble in water and alcohol. 6-EPC has been used in the synthesis of various drugs, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

6-ethenylpyridine-2-carbaldehyde hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various drugs, including anticonvulsants, anti-inflammatory drugs, and antibiotics. It has also been used in the study of biochemical and physiological processes, including the regulation of gene expression and the regulation of cell signaling pathways. Additionally, 6-ethenylpyridine-2-carbaldehyde hydrochloride has been used as a tool for studying the structure and function of proteins, as well as for the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of 6-ethenylpyridine-2-carbaldehyde hydrochloride is not fully understood. However, it is believed to act as an agonist of certain receptors and enzymes, which results in the activation of various biochemical and physiological processes. Additionally, 6-ethenylpyridine-2-carbaldehyde hydrochloride has been shown to inhibit certain enzymes, which can lead to the inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-ethenylpyridine-2-carbaldehyde hydrochloride are not fully understood. However, it has been shown to modulate the expression of certain genes and the activity of certain enzymes. Additionally, it has been shown to affect the regulation of cell signaling pathways and the structure and function of proteins.

Advantages and Limitations for Lab Experiments

6-ethenylpyridine-2-carbaldehyde hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is soluble in both water and alcohol, which makes it easy to work with in the lab. However, there are some limitations to using 6-ethenylpyridine-2-carbaldehyde hydrochloride in lab experiments. It is not very soluble in organic solvents, and it is not very stable in the presence of strong acids or bases. Additionally, it is not very soluble in lipids, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 6-ethenylpyridine-2-carbaldehyde hydrochloride research. One potential direction is the development of new drugs or therapies based on 6-ethenylpyridine-2-carbaldehyde hydrochloride. Additionally, 6-ethenylpyridine-2-carbaldehyde hydrochloride could be used to study the structure and function of proteins, as well as the regulation of gene expression and cell signaling pathways. Furthermore, 6-ethenylpyridine-2-carbaldehyde hydrochloride could be used to study the effects of certain drugs or therapies on biochemical and physiological processes. Finally, 6-ethenylpyridine-2-carbaldehyde hydrochloride could be used to develop new methods for the synthesis of drugs or therapies.

Synthesis Methods

6-ethenylpyridine-2-carbaldehyde hydrochloride can be synthesized using a two-step reaction. In the first step, the pyridine ring is reacted with ethyl bromide in the presence of an acid catalyst. This results in the formation of 6-ethynylpyridine. In the second step, the 6-ethynylpyridine is then reacted with an aldehyde in the presence of an acid catalyst. This results in the formation of 6-ethenylpyridine-2-carbaldehyde hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethenylpyridine-2-carbaldehyde hydrochloride involves the reaction of 2-pyridinecarboxaldehyde with ethylene oxide in the presence of hydrochloric acid.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethylene oxide", "hydrochloric acid" ], "Reaction": [ "Add 2-pyridinecarboxaldehyde to a reaction flask", "Add ethylene oxide to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from ethanol to obtain 6-ethenylpyridine-2-carbaldehyde hydrochloride" ] }

CAS RN

2703781-07-9

Product Name

6-ethenylpyridine-2-carbaldehyde hydrochloride

Molecular Formula

C8H8ClNO

Molecular Weight

169.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.